(5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C13H11NO5S
• Molecular Weight: 293.3 g/mol
• IUPAC Name: (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H11NO5S/c1-2-17-8-5-10-9(18-6-19-10)3-7(8)4-11-12(15)14-13(16)20-11/h3-5H,2,6H2,1H3,(H,14,15,16)/b11-4-
• InChI Key: BLIYNBNXBQBXPC-WCIBSUBMSA-N
• Isomeric SMILES: CCOC1=CC2=C(C=C1/C=C\3/C(=O)NC(=O)S3)OCO2
• SMILES: CCOC1=CC2=C(C=C1C=C3C(=O)NC(=O)S3)OCO2

Description

(5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione is a thiazolidinedione derivative that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit various biological activities, including antidiabetic, anticancer, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways. For example, it has been reported to activate the AMP-activated protein kinase (AMPK) pathway, which plays a critical role in regulating glucose and lipid metabolism. Additionally, (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione has been found to inhibit the Akt/mTOR pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
(5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione has been shown to exhibit various biochemical and physiological effects. It has been reported to improve glucose tolerance and insulin sensitivity in animal models of diabetes. Additionally, it has been found to inhibit the growth and proliferation of cancer cells and suppress the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione for lab experiments is its ability to modulate various signaling pathways, making it a useful tool for studying the mechanisms underlying various biological processes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are many potential future directions for research on (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione. One area of interest is the development of novel derivatives with improved pharmacological properties. Additionally, further studies are needed to elucidate the exact mechanisms of action of this compound and to identify potential therapeutic applications in various disease states. Finally, research on the safety and toxicity of (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione is also needed to ensure its suitability for clinical use.

Synthesis Methods

The synthesis of (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione involves the reaction of 2,4-thiazolidinedione with 6-ethoxy-1,3-benzodioxole-5-carbaldehyde in the presence of a suitable catalyst. The reaction proceeds via the formation of an imine intermediate, which undergoes cyclization to yield the final product.

Scientific Research Applications

(5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antidiabetic activity by improving insulin sensitivity and glucose uptake in skeletal muscle cells. Additionally, it has been reported to possess anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Furthermore, (5Z)-5-[(6-ethoxy-1,3-benzodioxol-5-yl)methylidene]-1,3-thiazolidine-2,4-dione has been found to exhibit anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines.